Methyl 4-[({[2,3'-bifuran]-5-yl}methyl)carbamoyl]benzoate

• IUPAC Name: methyl 4-[[5-(furan-3-yl)furan-2-yl]methylcarbamoyl]benzoate
• InChI: InChI=1S/C18H15NO5/c1-22-18(21)13-4-2-12(3-5-13)17(20)19-10-15-6-7-16(24-15)14-8-9-23-11-14/h2-9,11H,10H2,1H3,(H,19,20)
• InChI Key: ZFEVJPPHZCMYOW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NCC2=CC=C(O2)C3=COC=C3
• Molecular Formula: C18H15NO5
• Molecular Weight: 325.3 g/mol

Description

Methyl 4-[({[2,3'-bifuran]-5-yl}methyl)carbamoyl]benzoate, commonly known as MBMCB, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

• Crystal Engineering and Structural Analysis :

  • Methyl 2-(carbazol-9-yl)benzoate, a closely related compound, has been studied for its unique crystallization properties. It exhibits a phase transition under high pressure, moving from a Z′ = 8 structure to a Z′ = 2 structure. This is noteworthy as the molecules in the Z′ = 2 phase adopt unfavourable conformations stabilized by efficient packing at high pressure (Johnstone et al., 2010).

• Electropolymerization and Capacitive Behavior :

  • Research on Methyl 4-((9H-(carbazole-9-carbanothioylthio) benzoate (MCzCTB) has focused on its electropolymerization and potential applications in supercapacitors and biosensors. The study provides insights into the polymerization process and the capacitive behavior of the polymer, which could be crucial for future applications in energy storage and biosensing technologies (Ates et al., 2015).

• Photopolymerization :

  • Another study involves a compound similar to Methyl 4-[({[2,3'-bifuran]-5-yl}methyl)carbamoyl]benzoate used in photopolymerization. The research demonstrates the synthesis of a novel compound and its decomposition under UV irradiation to generate radicals, which has implications in the development of new materials and processes in the field of photopolymerization (Guillaneuf et al., 2010).

• Electrochemical Behavior in Aprotic Media :

  • The electrochemical behavior of similar compounds in aprotic media like DMF has been investigated. This study contributes to our understanding of the oxidation and reduction processes of such compounds, which is essential in various electrochemical applications (Trazza et al., 1982).

• Conformational Studies of Aromatic Amides :

  • Research into the conformation of aromatic amides closely related to Methyl 4-[({[2,3'-bifuran]-5-yl}methyl)carbamoyl]benzoate indicates the importance of trans-amide structure for their activity. This has implications in the field of medicinal chemistry and drug design (Kagechika et al., 1989).